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Compound of Interest

Compound Name: JBJ-09-063

Cat. No.: B10829293 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed application notes and protocols for the preparation, storage,

and handling of JBJ-09-063, a potent and mutant-selective allosteric EGFR inhibitor. The

information is intended to guide researchers in the effective use of this compound for in vitro

and in vivo studies.

Introduction
JBJ-09-063 is a fourth-generation epidermal growth factor receptor (EGFR) inhibitor that

demonstrates high potency against various EGFR mutations, including those resistant to

previous generations of tyrosine kinase inhibitors (TKIs).[1][2][3][4] It functions as an allosteric

inhibitor, binding to a site distinct from the ATP-binding pocket, leading to the inhibition of EGFR

phosphorylation and downstream signaling pathways such as Akt and ERK1/2.[1][3][5][6] Its

efficacy has been demonstrated in both TKI-sensitive and resistant models, making it a

valuable tool for research into EGFR-mutant lung cancer.[2][3][7][8]

Physicochemical Properties
A summary of the key physicochemical properties of JBJ-09-063 hydrochloride is presented in

the table below.
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Property Value Source

Molecular Formula C₃₁H₃₀ClFN₄O₃S [3][7]

Molecular Weight 593.11 g/mol [1][6][7]

Appearance Powder [1]

Storage (Powder) -20°C for up to 3 years [1][6]

Solubility
JBJ-09-063 is readily soluble in dimethyl sulfoxide (DMSO). For optimal results, it is

recommended to use freshly opened, anhydrous DMSO, as hygroscopic DMSO can negatively

impact solubility.[2] To enhance solubility, warming the solution to 37°C and using an ultrasonic

bath may be beneficial.[8]

Solvent Solubility
Concentration
(mM)

Notes Source

DMSO ≥ 100 mg/mL ≥ 168.60 mM
May require

ultrasonication.
[7]

DMSO 120 mg/mL 215.58 mM
Use newly

opened DMSO.
[2]

DMSO ≥ 230 mg/mL ≥ 387.79 mM [8]

Experimental Protocols
Preparation of a 10 mM JBJ-09-063 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of JBJ-09-063 hydrochloride.

Materials:

JBJ-09-063 hydrochloride powder
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, RNase/DNase-free polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional)

Water bath (optional, set to 37°C)

Procedure:

Equilibration: Allow the vial of JBJ-09-063 powder to equilibrate to room temperature for at

least one hour before opening.[6]

Calculation: To prepare a 10 mM stock solution, calculate the required volume of DMSO. For

example, to prepare 1 mL of a 10 mM solution from a 1 mg aliquot of JBJ-09-063 (MW:

593.11), the required volume of DMSO would be approximately 168.6 µL. It is advisable to

prepare a slightly larger volume than needed.

Dissolution: Carefully add the calculated volume of anhydrous DMSO to the vial containing

the JBJ-09-063 powder.

Mixing: Vortex the solution thoroughly to ensure complete dissolution.

Solubilization (if necessary): If the compound does not fully dissolve, briefly sonicate the

solution in an ultrasonic bath or warm it in a 37°C water bath until the solution is clear.[7][8]

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile polypropylene tubes.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[6][7][8]
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Stock Solution Preparation Workflow

Start: Equilibrate JBJ-09-063 Powder

Calculate DMSO Volume for Desired Concentration

Add Anhydrous DMSO

Vortex to Dissolve

Check for Complete Dissolution

Optional: Ultrasonicate/Warm to 37°C

No

Aliquot into Single-Use Tubes

Yes

Store at -20°C or -80°C

End: Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing a JBJ-09-063 DMSO stock solution.
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Mechanism of Action and Signaling Pathway
JBJ-09-063 is an allosteric inhibitor of EGFR. By binding to a pocket distinct from the ATP-

binding site, it induces a conformational change that inhibits the kinase activity of EGFR. This,

in turn, blocks the phosphorylation of EGFR and downstream signaling molecules, including

AKT and ERK1/2, ultimately leading to reduced cell proliferation and increased apoptosis in

EGFR-mutant cancer cells.[1][3][5][6][8]
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Caption: JBJ-09-063 inhibits mutant EGFR and downstream signaling.

In Vitro Applications
JBJ-09-063 is a highly potent inhibitor of various EGFR mutants, making it suitable for a range

of in vitro studies.
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IC₅₀ Values
The half-maximal inhibitory concentration (IC₅₀) values of JBJ-09-063 against several clinically

relevant EGFR mutations are summarized below.

EGFR Mutant IC₅₀ (nM) Source

L858R 0.147 [1][7]

L858R/T790M 0.063 [1][7]

L858R/T790M/C797S 0.083 [1][7]

LT/L747S 0.396 [1][7]

Cell-Based Assays
JBJ-09-063 has been shown to be effective in inhibiting the growth of cancer cell lines

harboring EGFR mutations.[2][8] For cell-based assays, the prepared DMSO stock solution

should be further diluted in the appropriate cell culture medium to the desired final

concentration. It is crucial to include a vehicle control (DMSO) at the same final concentration

as the highest concentration of JBJ-09-063 used in the experiment.

In Vivo Applications
For in vivo studies in animal models, such as mice, JBJ-09-063 has been administered via

intravenous (i.v.) and oral (p.o.) routes.[8] The formulation for in vivo administration typically

involves a combination of solvents to ensure solubility and bioavailability. While this document

focuses on the preparation of a DMSO stock for in vitro use, researchers planning in vivo

experiments should consult relevant literature for appropriate vehicle formulations.[1]

Storage and Stability of Stock Solutions
Proper storage of the JBJ-09-063 stock solution is critical to maintain its activity.
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Storage
Temperature

Duration Recommendations Source

-20°C Up to 1 month
Store in tightly sealed

aliquots.
[6][7][8]

-80°C Up to 6 months
Preferred for long-

term storage.
[7][8]

4°C in DMSO 2 weeks
Not recommended for

long-term storage.
[6]

Important Considerations:

Solutions are unstable and it is recommended to prepare them fresh.[1]

Avoid repeated freeze-thaw cycles.[8]

Before use, allow the frozen aliquots to thaw completely and equilibrate to room

temperature.[6]

Ensure vials are tightly sealed to prevent solvent evaporation and uptake of moisture.[6]

By following these guidelines, researchers can ensure the integrity and optimal performance of

JBJ-09-063 in their experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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